Cas no 70849-19-3 (D-Erythrose-1-13C (As a solution in water))

• Product Name: D-Erythrose-1-13C (As a solution in water)
• CAS No: 70849-19-3
• MF: C₄H₈O₄
• MW: 121.096576690674
• CID: 975699
• Update Time: 2024-12-09

D-Erythrose-1-13C (As a solution in water) Chemical and Physical Properties

Names and Identifiers

• D-[1-13C]erythrose
• D-Erythrose-1-13C (As a solution in water)

• Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2/t3-,4+/m0/s1/i1+1
• InChI Key： YTBSYETUWUMLBZ-MMMSSWCQSA-N
• SMILES： O[C@H](CO)[C@H]([13CH]=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.4
• XLogP3: -2.2
• Topological Polar Surface Area: 77.8